Cas no 105265-24-5 (4-(Benzyloxy)-1H-indole-6-carboxylic Acid)

4-(Benzyloxy)-1H-indole-6-carboxylic Acid is a substituted indole derivative featuring a benzyloxy group at the 4-position and a carboxylic acid moiety at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its indole core structure is valuable for constructing heterocyclic compounds with potential biological activity. The benzyloxy group enhances solubility and reactivity, while the carboxylic acid functionality allows for further derivatization via amidation, esterification, or coupling reactions. This product is suitable for research applications in medicinal chemistry and drug discovery, offering a well-defined scaffold for structural modifications.

4-(Benzyloxy)-1H-indole-6-carboxylic Acid structure

105265-24-5 structure

Product Name:4-(Benzyloxy)-1H-indole-6-carboxylic Acid

CAS No:105265-24-5

MF:C₁₆H₁₃NO₃

MW:267.279324293137

CID:1152003

PubChem ID:22742899

Update Time:2025-06-07

4-(Benzyloxy)-1H-indole-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-6-carboxylic acid, 4-(phenylmethoxy)-
- 4-(benzyloxy)-1H-indole-6-carboxylic acid
- AKOS024255901
- A936581
- 105265-24-5
- SCHEMBL20515877
- 4-phenylmethoxy-1H-indole-6-carboxylic acid
- 4-(Benzyloxy)-1H-indole-6-carboxylic Acid
- Inchi： 1S/C16H13NO3/c18-16(19)12-8-14-13(6-7-17-14)15(9-12)20-10-11-4-2-1-3-5-11/h1-9,17H,10H2,(H,18,19)
- InChI Key： VAJBCPBCXZSTAY-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1=CC(C(=O)O)=CC2=C1C=CN2

Computed Properties

Exact Mass: 267.08959
Monoisotopic Mass: 267.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 62.3Å²

Experimental Properties

Color/Form: solid power
PSA: 62.32

4-(Benzyloxy)-1H-indole-6-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(Benzyloxy)-1H-indole-6-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B592468-1mg	4-(Benzyloxy)-1H-indole-6-carboxylic Acid	105265-24-5		1mg	$ 50.00	2022-06-07
TRC	B592468-2mg	4-(Benzyloxy)-1H-indole-6-carboxylic Acid	105265-24-5		2mg	$ 65.00	2022-06-07
TRC	B592468-10mg	4-(Benzyloxy)-1H-indole-6-carboxylic Acid	105265-24-5		10mg	$ 160.00	2022-06-07
eNovation Chemicals LLC	Y3311800-100mg	1H-Indole-6-carboxylic acid, 4-(phenylMethoxy)-	105265-24-5	95%	100mg	$335	2025-08-06
eNovation Chemicals LLC	Y3311800-250mg	1H-Indole-6-carboxylic acid, 4-(phenylMethoxy)-	105265-24-5	95%	250mg	$520	2025-08-06
eNovation Chemicals LLC	Y3311800-1g	1H-Indole-6-carboxylic acid, 4-(phenylMethoxy)-	105265-24-5	95%	1g	$970	2025-08-06